Cas no 2223011-98-9 (2-(Cyano-13C, 15N)-thiazole-5-boronic acid pinacol ester)

• Product Name: 2-(Cyano-13C, 15N)-thiazole-5-boronic acid pinacol ester
• CAS No: 2223011-98-9
• MF: C₁₀H₁₃BN₂O₂S
• MW: 238.084484815598
• CID: 6809972
• PubChem ID: 133550535
• Update Time: 2025-03-04

2-(Cyano-13C, 15N)-thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-18153
• 2223011-98-9
• 2-(Cyano-13C, 15N)-thiazole-5-boronic acid pinacol ester

• Inchi： 1S/C10H13BN2O2S/c1-9(2)10(3,4)15-11(14-9)7-6-13-8(5-12)16-7/h6H,1-4H3/i5+1,12+1
• InChI Key： UENRWDCELXPIDX-ISODDQJMSA-N
• SMILES： S1C([13C]#[15N])=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 238.0794687Da
• Monoisotopic Mass: 238.0794687Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4Ų